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Compound of Interest

Compound Name: (Rac)-Lartesertib
CAS No.: 2495096-26-7
Cat. No.: B10831616
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
(Rac)-Lartesertib, a potent serine/threonine protein kinase ATM inhibitor, requires careful
handling and disposal due to its potential biological activity. While a specific Safety Data Sheet
(SDS) for (Rac)-Lartesertib is not publicly available, established guidelines for the disposal of
hazardous laboratory chemicals provide a comprehensive framework for its safe management.

Quantitative Disposal Parameters

In the absence of specific quantitative data for (Rac)-Lartesertib, general guidelines for
laboratory chemical waste should be strictly followed. Adherence to the regulations set by your
institution's Environmental Health and Safety (EH&S) department is paramount. The following
table summarizes typical quantitative limits for hazardous waste accumulation in a laboratory
setting.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10831616#bc-rfq
https://www.benchchem.com/product/b10831616/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-lartesertib-a-procedural-guide
https://www.benchchem.com/product/b10831616/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-lartesertib-a-procedural-guide
https://www.benchchem.com/product/b10831616/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-lartesertib-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Guideline Citation

Maximum Hazardous Waste

Volume

Up to 55 gallons in a Satellite

1
Accumulation Area (SAA). s

Maximum Acutely Toxic Waste

Up to 1 quart of liquid or 1
kilogram of solid for P-listed [1]

chemicals.

Drain Disposal pH Range

Permissible for aqueous

solutions with a pH between

5.5 and 10.5, and only if the [2][3]
chemical is non-hazardous

and biodegradable.

Storage Time Limit (Partial

Container)

Partially filled, properly labeled
containers may remain in an [2]

SAA for up to one year.

Storage Time Limit (Full

Container)

Full containers must be
removed from the SAA within [2]
three days.

Note: (Rac)-Lartesertib, as a bioactive small molecule, should be presumed hazardous.

Therefore, drain disposal is not recommended unless explicitly approved by your institution's

EH&S department.

Experimental Protocol: Step-by-Step Disposal

Procedure

The following protocol outlines the recommended steps for the proper disposal of (Rac)-

Lartesertib, synthesized from general laboratory chemical waste management guidelines.

1. Waste ldentification and Segregation:

o Treat all (Rac)-Lartesertib waste, including pure compound, solutions, and contaminated

labware (e.g., pipette tips, tubes, gloves), as hazardous chemical waste.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b10831616/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-lartesertib-a-procedural-guide
https://www.benchchem.com/product/b10831616/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-lartesertib-a-procedural-guide
https://www.benchchem.com/product/b10831616/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-lartesertib-a-procedural-guide
https://www.benchchem.com/product/b10831616/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-rac-lartesertib-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Segregate (Rac)-Lartesertib waste from other waste streams such as radioactive,
biological, or non-hazardous waste to prevent dangerous reactions.[2]

. Container Selection and Labeling:

Use a chemically compatible, leak-proof container for waste collection. Plastic is often
preferred.[1] The original container, if in good condition, can be used.[2]

Clearly label the waste container with a "Hazardous Waste" tag.

The label must include the full chemical name, "(Rac)-Lartesertib,"” and a clear indication of
its contents (e.g., "Solid Waste," "Aqueous Solution with Trace Amounts"). If mixed with other
chemicals, list all components.

Mark the date when the first waste is added to the container.

. Waste Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), which must be
at or near the point of generation.[1][2]

Keep the waste container securely capped at all times, except when adding waste.[2]

Ensure that incompatible chemicals are not stored together. For instance, store acids and
bases separately.[2]

. Disposal Request and Pickup:

Once the container is full or has been in storage for the maximum allowable time, arrange for
its disposal through your institution's hazardous waste management program.

Contact your institution's Environmental Health and Safety (EH&S) or a similar department to
schedule a waste pickup.[1]

Do not attempt to treat the chemical waste in the laboratory (e.g., through evaporation or
neutralization) unless it is a specifically approved institutional procedure.[4]

. Empty Container Disposal:
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» A container that held (Rac)-Lartesertib should be considered hazardous waste.

e For containers that held acutely hazardous waste (P-listed), they must be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[5]

o Deface or remove all previous labels from the empty container before its final disposal as
regular trash (if permitted by your institution's policy).[5]

Logical Workflow for (Rac)-Lartesertib Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (Rac)-Lartesertib waste.
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Disposal Workflow for (Rac)-Lartesertib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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